(2R)-2-methylhexanoic acid

• IUPAC Name: (2R)-2-methylhexanoic acid
• InChI: InChI=1S/C7H14O2/c1-3-4-5-6(2)7(8)9/h6H,3-5H2,1-2H3,(H,8,9)/t6-/m1/s1
• InChI Key: CVKMFSAVYPAZTQ-ZCFIWIBFSA-N
• Canonical SMILES: CCCCC(C)C(=O)O
• Isomeric SMILES: CCCC[C@@H](C)C(=O)O
• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• CAS RN: 51703-97-0

Description

The description of a compound typically includes its molecular formula, structure, and the type of functional groups present. For example, “(2R)-2-methylhexanoic acid” suggests that this compound is a type of carboxylic acid with a methyl group on the second carbon atom.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis analysis would involve studying the reaction conditions, reagents, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The type of reactions it undergoes, the products formed, and the conditions required for the reactions are all part of this analysis.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be predicted using computational chemistry.

Scientific Research Applications

Enzymatic and Synthetic Applications

• Renin Inhibition: An analogue of (2R)-2-methylhexanoic acid was synthesized and tested for its ability to inhibit renin, an enzyme involved in blood pressure regulation. The study found that the analogues showed varying degrees of renin inhibition, highlighting potential applications in medicinal chemistry (Johnson, 1982).
• Synthesis of Stereoisomers: Research on the synthesis of diastereoisomers of 3-amino-2-hydroxy-5-methylhexanoic acid, closely related to (2R)-2-methylhexanoic acid, demonstrates its application in creating complex organic molecules. This study illustrates the compound's role in organic synthesis and chemical engineering (Solladié-Cavallo & Khiar, 1990).

Agricultural and Botanical Research

• Plant Resistance Inducer: (2R)-2-methylhexanoic acid, as 2-Amino-3-methylhexanoic acid (AMHA), has been identified as a natural elicitor in plants. It enhances resistance against extreme temperature stresses and pathogen attacks in various plant species, indicating its potential in crop protection and pest management (Wang et al., 2022).

Biochemical and Environmental Studies

• Metabolism Studies: The metabolism of structurally similar compounds, like 2-ethylhexanoic acid, in the human body has been studied, leading to insights into how (2R)-2-methylhexanoic acid and related molecules are processed in biological systems. This research can be crucial for understanding the environmental and health impacts of these compounds (Stingel et al., 2007).

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve studying how the compound interacts with biological systems or targets.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) often provide this information.

Future Directions

This involves predicting or suggesting further studies that could be done with the compound. This could involve potential applications, further reactions, or biological studies.